1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one

• IUPAC Name: 1-[1-[[3-(4-methylphenyl)-1,2-oxazol-5-yl]methyl]piperidin-3-yl]pyrrolidin-2-one
• InChI: InChI=1S/C20H25N3O2/c1-15-6-8-16(9-7-15)19-12-18(25-21-19)14-22-10-2-4-17(13-22)23-11-3-5-20(23)24/h6-9,12,17H,2-5,10-11,13-14H2,1H3
• InChI Key: SFTASEBMLWGNDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=C2)CN3CCCC(C3)N4CCCC4=O
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one, also known as PNU-69176E, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of pyrrolidin-2-one derivatives and has been found to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one is not fully understood. However, it has been proposed that this compound acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is known to play a role in cognitive function, and its modulation has been suggested as a potential therapeutic strategy for neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one exhibits a range of biochemical and physiological effects. These include an increase in the release of acetylcholine, an improvement in cognitive function, and a reduction in inflammation. Moreover, this compound has been found to have a neuroprotective effect, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one in lab experiments is its potential as a therapeutic agent for neurodegenerative diseases. Moreover, this compound has been found to exhibit a range of biological activities, which makes it a versatile tool for studying various physiological processes. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability and increase the cost of experimentation.

Future Directions

There are several future directions for the study of 1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one. One of the areas of interest is the development of more efficient and cost-effective synthesis methods. Moreover, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for neurodegenerative diseases. Additionally, studies are needed to explore the potential of this compound in other areas of research, such as pain management and mood disorders.

Synthesis Methods

The synthesis of 1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one involves the reaction of 3-(4-methylphenyl)isoxazole-5-carboxylic acid with 1-(piperidin-3-yl)pyrrolidin-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in an appropriate solvent such as dichloromethane or tetrahydrofuran, and the product is isolated by filtration and purification.

Scientific Research Applications

1-(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}piperidin-3-yl)pyrrolidin-2-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of biological activities, including analgesic, anticonvulsant, and antidepressant effects. Moreover, this compound has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.